Cas no 139258-45-0 (Heptanamide, N-(4-fluorophenyl)-3-oxo-)

• Product Name: Heptanamide, N-(4-fluorophenyl)-3-oxo-
• CAS No: 139258-45-0
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 1264551
• Update Time: 2024-08-03

Heptanamide, N-(4-fluorophenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanamide, N-(4-fluorophenyl)-3-oxo-

• Inchi： 1S/C13H16FNO2/c1-2-3-4-12(16)9-13(17)15-11-7-5-10(14)6-8-11/h5-8H,2-4,9H2,1H3,(H,15,17)
• InChI Key： WREFQMWVZWUSOE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CC(=O)CCCC

Computed Properties

• Exact Mass: 237.11658

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 400.2±30.0 °C(Predicted)
• PSA: 46.17
• pka: 11.08±0.46(Predicted)